Cas no 474397-67-6 (Ergoline-1-carboxylic acid, 8-[[[3-(dimethylamino)propyl]amino]carbonyl]-6-(2-propen-1-yl)-, 1,1-dimethylethyl ester, (8β)-)

• Product Name: Ergoline-1-carboxylic acid, 8-[[[3-(dimethylamino)propyl]amino]carbonyl]-6-(2-propen-1-yl)-, 1,1-dimethylethyl ester, (8β)-
• CAS No: 474397-67-6
• MF: C₂₈H₄₀N₄O₃
• MW: 480.642207145691
• CID: 6642333
• Update Time: 2024-01-29

Ergoline-1-carboxylic acid, 8-[[[3-(dimethylamino)propyl]amino]carbonyl]-6-(2-propen-1-yl)-, 1,1-dimethylethyl ester, (8β)- Chemical and Physical Properties

Names and Identifiers

• Ergoline-1-carboxylic acid, 8-[[[3-(dimethylamino)propyl]amino]carbonyl]-6-(2-propen-1-yl)-, 1,1-dimethylethyl ester, (8β)-

• Inchi： 1S/C28H40N4O3/c1-7-13-31-17-20(26(33)29-12-9-14-30(5)6)15-22-21-10-8-11-23-25(21)19(16-24(22)31)18-32(23)27(34)35-28(2,3)4/h7-8,10-11,18,20,22,24H,1,9,12-17H2,2-6H3,(H,29,33)/t20-,22-,24-/m1/s1
• InChI Key： GCXUMXXUXGQHKI-KIFXHHALSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C3C(=CC=C2)[C@@]2([C@@](N(CC=C)C[C@H](C(NCCCN(C)C)=O)C2)([H])CC3=C1)[H]

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• pka: 15.63±0.20(Predicted)